Cas no 1820649-69-1 (2,7-Diamino-1,3-benzoxazole-5-sulfonic acid)

• Product Name: 2,7-Diamino-1,3-benzoxazole-5-sulfonic acid
• CAS No: 1820649-69-1
• MF: C₇H₇N₃O₄S
• MW: 229.213179826736
• CID: 4619167
• Update Time: 2025-11-06

2,7-Diamino-1,3-benzoxazole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-DIAMINO-1,3-BENZOXAZOLE-5-SULFONIC ACID
• 2,7-Diamino-1,3-benzoxazole-5-sulfonic acid

• Inchi： 1S/C7H7N3O4S/c8-4-1-3(15(11,12)13)2-5-6(4)14-7(9)10-5/h1-2H,8H2,(H2,9,10)(H,11,12,13)
• InChI Key： TZILYVKMWQQPCP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=C(C=1)N=C(N)O2)N)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: -0.5
• Topological Polar Surface Area: 141

Additional information on 2,7-Diamino-1,3-benzoxazole-5-sulfonic acid

Comprehensive Overview of 2,7-Diamino-1,3-benzoxazole-5-sulfonic acid (CAS No. 1820649-69-1)

2,7-Diamino-1,3-benzoxazole-5-sulfonic acid (CAS No. 1820649-69-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, dye chemistry, and material science. This sulfonated benzoxazole derivative is characterized by its unique molecular structure, which combines a benzoxazole core with sulfonic acid and amino functional groups. These features make it a versatile intermediate for synthesizing high-performance dyes, fluorescent probes, and bioactive molecules. Researchers and industries are increasingly exploring its applications due to its excellent water solubility, stability, and reactivity.

The compound's CAS number 1820649-69-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its 2,7-diamino substitution pattern enhances its ability to participate in condensation reactions, making it valuable for creating conjugated systems with tailored optical properties. In recent years, the demand for sulfonic acid-containing intermediates like this has surged, driven by trends in sustainable chemistry and the development of eco-friendly dyes. Users frequently search for "benzoxazole derivatives applications" or "sulfonic acid in dye synthesis," reflecting its relevance in cutting-edge research.

From an industrial perspective, 2,7-Diamino-1,3-benzoxazole-5-sulfonic acid is pivotal in manufacturing azo dyes and fluorescent markers. Its sulfonic group improves dye affinity for textiles, while the amino groups facilitate covalent bonding with other molecules. This dual functionality aligns with the growing market demand for high-color-fastness dyes and bioimaging agents. Searches such as "water-soluble benzoxazole compounds" or "CAS 1820649-69-1 uses" highlight its practical significance. Additionally, its potential in photodynamic therapy and sensor development is under investigation, further expanding its utility.

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In summary, 2,7-Diamino-1,3-benzoxazole-5-sulfonic acid (CAS No. 1820649-69-1) represents a convergence of innovation and practicality. Its structural attributes cater to diverse industrial and scientific needs, from textile dyeing to biomedical imaging. As research progresses, its role in emerging technologies will likely expand, solidifying its position as a key player in advanced chemical applications. For those seeking detailed protocols or commercial sources, keywords like "buy 2,7-diamino benzoxazole sulfonic acid" or "benzoxazole sulfonate suppliers" can yield targeted results.